Cas no 1936199-22-2 (3,4-Dichloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine)

3,4-Dichloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine structure
1936199-22-2 structure
Product Name:3,4-Dichloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine
CAS No:1936199-22-2
MF:C6H4Cl2N4
MW:203.028758049011
CID:4817775
Update Time:2023-08-19

3,4-Dichloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dichloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine
    • Inchi: 1S/C6H4Cl2N4/c1-2-9-4(7)3-5(8)11-12-6(3)10-2/h1H3,(H,9,10,11,12)
    • InChI Key: PYKWWIBNUJXJGB-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC(C)=NC2=NN1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 179
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.5

3,4-Dichloro-6-methyl-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>

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